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Compound of Interest

Compound Name: Pregabalinum naproxencarbilum

Cat. No.: B15616729

Analytical Strategy for Pregabalinum Naproxencarbilum:

Pregabalinum naproxencarbilum is a conjugate of pregabalin and naproxen. Direct
guantification of the intact molecule may be possible with specialized mass spectrometry
techniques, but a more common and practical approach in pharmaceutical analysis involves
the cleavage of the conjugate into its constituent active pharmaceutical ingredients (APIs),
pregabalin and naproxen, followed by their individual or simultaneous quantification. This
document provides detailed analytical methods for the quantification of pregabalin and
naproxen, which can be applied to the analysis of "Pregabalinum naproxencarbilum®
following an appropriate sample preparation procedure to induce hydrolysis of the carbamate
linkage.

Quantification of Pregabalin

Pregabalin lacks a significant chromophore, which makes its direct UV detection challenging at
higher wavelengths. Therefore, derivatization is often employed for UV or fluorescence
detection. Alternatively, mass spectrometry (MS) provides a sensitive and specific method for
its direct quantification without derivatization.

Application Note: Quantification of Pregabalin by RP-
HPLC with UV Detection (Post-Derivatization)
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This method describes the quantification of pregabalin in pharmaceutical dosage forms using
reverse-phase high-performance liquid chromatography (RP-HPLC) with UV detection after
derivatization with 1-fluoro-2,4-dinitrobenzene (FDNB).

Table 1: Quantitative Data for Pregabalin Quantification by RP-HPLC-UV (Post-Derivatization)

Parameter Result
Linearity Range 1-100 pg/mL[1]
Correlation Coefficient (r?) > 0.999[1]

Limit of Detection (LOD) Not Reported
Limit of Quantification (LOQ) Not Reported

Within-day: 0.84 - 1.98% Between-day: 0.84 -

Precision (%RSD) 1.98%][1]
. 0

Accuracy/Recovery 99.92 + 0.58% (Standard Addition)[1]

1. Materials and Reagents:

e Pregabalin reference standard

e 1-fluoro-2,4-dinitrobenzene (FDNB)

o Acetonitrile (HPLC grade)

e Sodium dihydrogen phosphate

e Potassium chloride

e Boric acid

 Hydrochloric acid (HCI)

o Methanol (HPLC grade)

o Water (HPLC grade or deionized)
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. Chromatographic Conditions:
Column: Nova-Pak C18, 4 um, 3.9 x 150 mm
Mobile Phase: Acetonitrile : 50 mM Sodium Dihydrogen Phosphate (pH 2.5) (60:40, v/v)[1]
Flow Rate: 1.0 mL/min
Detection Wavelength: 360 nm[1]
Injection Volume: 20 pL
Column Temperature: Ambient
. Preparation of Solutions:

Standard Stock Solution (200 pg/mL): Dissolve 20 mg of pregabalin reference standard in
100 mL of distilled water.[1]

Calibration Standards: Prepare a series of dilutions from the stock solution to obtain
concentrations ranging from 1 to 100 pg/mL.[1]

FDNB Reagent (16 mM): Dissolve 300 mg of FDNB in 100 mL of acetonitrile. Handle with
care as it is a skin irritant.[1]

Borate Buffer (0.25 M, pH 8.2): Dissolve appropriate amounts of KCI and H3BO3 in distilled
water and adjust the pH to 8.2.[1]

Sample Preparation (from Capsules): Weigh the contents of 20 capsules and calculate the
average weight. Take an amount of powder equivalent to 75 mg of pregabalin and transfer to
a 100 mL volumetric flask. Add about 70 mL of distilled water and sonicate for 15 minutes.
Cool and make up to volume with distilled water. Filter the solution through a 0.45 pym
syringe filter. Dilute the filtrate 20-fold before derivatization.[1]

. Derivatization Procedure:

In a test tube, mix 500 pL of the standard or sample solution, 500 pL of borate buffer, 75 uL
of FDNB reagent, and 2 mL of acetonitrile.[1]
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Vortex the mixture for 5 seconds and heat at 60 °C for 30 minutes.[1]

Cool the mixture to room temperature.[1]

Add 75 pL of 1 M HCI solution and vortex.[1]

The solution is ready for injection into the HPLC system.

Workflow for Pregabalin Quantification by RP-HPLC-UV

Plasma Sample Prep:

aration LC-MS/MS Analysis Data Analysis
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Plasma Sample Preparation HPLC Analysis Data Analysis
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Plasma Sample Preparation LC-MS/MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Quantification of
Pregabalinum Naproxencarbilum]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616729#analytical-methods-for-pregabalinum-
naproxencarbilum-quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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